Cas no 96536-76-4 (2,6,7-Trioxabicyclo[2.2.2]octane, 1-ethenyl-4-methyl-)

• Product Name: 2,6,7-Trioxabicyclo[2.2.2]octane, 1-ethenyl-4-methyl-
• CAS No: 96536-76-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 751401
• PubChem ID: 13840971
• Update Time: 2025-04-19

2,6,7-Trioxabicyclo[2.2.2]octane, 1-ethenyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,6,7-Trioxabicyclo[2.2.2]octane, 1-ethenyl-4-methyl-
• 4-ethenyl-1-methyl-3,5,8-trioxabicyclo[2.2.2]octane
• DTXSID20551004
• 1-Ethenyl-4-methyl-2,6,7-trioxabicyclo[2.2.2]octane
• 96536-76-4
• 1-Vinyl-4-methyl-2,6,7-trioxabicyclo[2.2.2]octane

• Inchi： 1S/C8H12O3/c1-3-8-9-4-7(2,5-10-8)6-11-8/h3H,1,4-6H2,2H3
• InChI Key： LVUZHPRJZZIPTH-UHFFFAOYSA-N
• SMILES： O1C2(C=C)OCC(C)(CO2)C1

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 27.7Ų